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Compound of Interest

Compound Name: AZ66

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermophysical properties of
the AZ66 magnesium alloy, a material of interest in various high-performance applications. This
document summarizes available quantitative data, details relevant experimental
methodologies, and presents visual representations of key material processes to facilitate a
deeper understanding for researchers and scientists. The AZ66 alloy is a magnesium-based
alloy containing approximately 6% aluminum and 6% zinc by weight.

Quantitative Thermophysical Properties

Precise thermophysical data for the specific AZ66 (Mg-6Al-6Zn) composition is not readily
available in the public domain. However, by examining data from similar Mg-Al-Zn alloys and
understanding the general effects of alloying elements on magnesium, we can provide
estimated values. The following tables summarize the likely range of thermophysical properties
for the AZ66 magnesium alloy at room temperature. It is crucial to note that these are
estimates, and experimental verification is recommended for any critical applications.

Table 1: Estimated Density of AZ66 Magnesium Alloy
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Property Estimated Value Unit

Density 1.81-1.83 g/cm3

Table 2: Estimated Thermal Properties of AZ66 Magnesium Alloy

Property Estimated Value Unit
Specific Heat Capacity 950 - 1050 J/(kg-K)
Thermal Conductivity 60 - 80 W/(m-K)
Thermal Diffusivity 30-45 mm?2/s

Coefficient of Thermal

) 26 - 28 pum/(m-K)
Expansion (20-100°C)

Experimental Protocols for Thermophysical
Property Measurement

The determination of the thermophysical properties of metallic alloys like AZ66 requires precise
and standardized experimental techniques. The following sections detail the methodologies for
measuring key parameters.

Thermal Diffusivity: Laser Flash Analysis (LFA)

Laser Flash Analysis is a widely used non-destructive technique for measuring thermal
diffusivity.

Methodology:

o Sample Preparation: A small, disc-shaped sample of the AZ66 alloy is prepared with a
typical diameter of 10-12.5 mm and a thickness of 1-3 mm. The surfaces are made parallel
and flat. To increase the absorption of the laser pulse and the emission of thermal radiation,
the sample surfaces are coated with a thin layer of graphite.

o Experimental Setup: The sample is placed in a furnace with a controlled atmosphere
(typically inert gas like argon to prevent oxidation at elevated temperatures). One side of the
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sample is subjected to a short, high-intensity laser pulse.

Data Acquisition: An infrared detector on the opposite side of the sample records the
temperature rise as a function of time.

Calculation: The thermal diffusivity (a) is calculated from the sample thickness (d) and the
time it takes for the rear face to reach half of its maximum temperature rise (t1/2), using the
formula: a = 0.1388 * d2 / t1/2.

Specific Heat Capacity: Differential Scanning
Calorimetry (DSC)

Differential Scanning Calorimetry is a fundamental technique for measuring the specific heat

capacity of materials.

Methodology:

Sample Preparation: A small, known mass of the AZ66 alloy is hermetically sealed in an
aluminum or copper pan. An empty pan is used as a reference.

Experimental Setup: The sample and reference pans are placed in the DSC instrument,
which heats them at a controlled, linear rate.

Data Acquisition: The instrument measures the difference in heat flow required to maintain
the sample and reference at the same temperature.

Calculation: The specific heat capacity (Cp) is determined by comparing the heat flow to the
sample with that of a known standard reference material (like sapphire) under the same
conditions.

Coefficient of Thermal Expansion: Push-Rod
Dilatometry

Push-rod dilatometry is a common method for measuring the dimensional changes of a

material as a function of temperature.

Methodology:
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o Sample Preparation: A cylindrical or rectangular sample of the AZ66 alloy with a precisely
known length is prepared.

o Experimental Setup: The sample is placed in a furnace and a push rod, made of a material
with a known low thermal expansion (e.g., fused silica or alumina), is placed in contact with
the sample.

o Data Acquisition: As the furnace temperature is increased at a controlled rate, the expansion
of the sample moves the push rod. A displacement sensor (like an LVDT) measures this
movement with high precision.

o Calculation: The coefficient of thermal expansion (a) is calculated from the change in length
(AL), the original length (LO), and the change in temperature (AT) using the formula: a = (AL /
LO) / AT.

Visualizing Material Processes

Understanding the phase transformations and processing workflows of AZ66 is crucial for
controlling its final properties. The following diagrams, generated using the DOT language for
Graphviz, illustrate these key processes.

Solidification Pathway of AZ66 Alloy

The solidification of AZ66 from a molten state involves a sequence of phase formations. A
typical cooling curve for this alloy shows the initial formation of the primary magnesium solid
solution, followed by the eutectic solidification of secondary phases.
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Solidification Pathway of AZ66 Alloy
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Solidification sequence of AZ66 alloy.

Typical Heat Treatment Workflow for Mg-Al-Zn Alloys
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Heat treatments are often applied to Mg-Al-Zn alloys like AZ66 to enhance their mechanical
properties. A common workflow involves solution treatment followed by aging.

Typical Heat Treatment Workflow for Mg-Al-Zn Alloys

As-Cast AZ66 Alloy
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Common heat treatment process for Mg-Al-Zn alloys.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Thermophysical
Properties of AZ66 Magnesium Alloy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605735#thermophysical-properties-of-az66-
magnesium-alloy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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